Cedirogant

• IUPAC Name: 2-[1-[2,4-dichloro-3-[[7-chloro-5-(trifluoromethyl)indol-1-yl]methyl]benzoyl]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C24H20Cl3F3N2O3/c25-18-2-1-16(23(35)31-6-3-13(4-7-31)9-20(33)34)21(27)17(18)12-32-8-5-14-10-15(24(28,29)30)11-19(26)22(14)32/h1-2,5,8,10-11,13H,3-4,6-7,9,12H2,(H,33,34)
• InChI Key: MNEOHCYSHVKLIC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)C(=O)C2=C(C(=C(C=C2)Cl)CN3C=CC4=CC(=CC(=C43)Cl)C(F)(F)F)Cl
• Molecular Formula: C24H20Cl3F3N2O3
• Molecular Weight: 547.8 g/mol
• CAS No.: 2055496-11-0

Description

Cedirogant is an inverse agonist of retinoic acid-related orphan receptor gamma thymus, developed primarily for the treatment of moderate to severe chronic plaque psoriasis . This compound has shown promise in clinical trials due to its ability to modulate immune responses by targeting specific pathways involved in inflammation.

Preparation Methods

The synthesis of Cedirogant involves multiple steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. The detailed synthetic routes and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is synthesized through a series of organic reactions involving chlorination, fluorination, and acylation steps . Industrial production methods are likely to involve large-scale synthesis using similar reaction pathways, optimized for yield and purity.

Chemical Reactions Analysis

Cedirogant undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen. Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Cedirogant has several scientific research applications:

Chemistry: Used as a model compound to study inverse agonist activity and receptor binding.

Biology: Investigated for its role in modulating immune responses and its effects on T helper 17 cells.

Medicine: Primarily researched for its therapeutic potential in treating psoriasis and other inflammatory conditions

Industry: Potential applications in the development of new anti-inflammatory drugs and treatments for autoimmune diseases.

Mechanism of Action

Cedirogant exerts its effects by acting as an inverse agonist of retinoic acid-related orphan receptor gamma thymus. This receptor is a key transcription factor responsible for the synthesis of interleukin 17 and the regulation of the T helper 17 cell lineage program . By inhibiting this receptor, this compound reduces the production of pro-inflammatory cytokines, thereby alleviating symptoms of psoriasis and other inflammatory diseases.

Comparison with Similar Compounds

Cedirogant is unique due to its specific targeting of retinoic acid-related orphan receptor gamma thymus. Similar compounds include:

Tazarotene: Another retinoid used in the treatment of psoriasis, but it acts through different pathways.

Acitretin: A systemic retinoid for psoriasis, with a broader mechanism of action.

Bexarotene: Used for cutaneous T-cell lymphoma, targeting retinoid X receptors.

This compound’s specificity for retinoic acid-related orphan receptor gamma thymus makes it a promising candidate for targeted therapy with potentially fewer side effects compared to broader-acting retinoids.